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Compound of Interest

2-amino-N-
Compound Name:

butylbenzenesulfonamide
CAS No.: 436095-51-1

Cat. No.: B1275190

Get Quote

Executive Summary & Compound Profile

Subject:

-butyl-2-aminobenzenesulfonamide (CAS: Derivative of 2-aminobenzenesulfonamide)
Molecular Formula:

Exact Mass: 228.09 Da Target Audience: Analytical Scientists, Medicinal Chemists, DMPK
Researchers.

This guide compares the mass spectrometric behavior of

-butyl-2-aminobenzenesulfonamide (Target) against its structural analog

-butylbenzenesulfonamide (Control). The presence of the ortho-amino group in the target
compound introduces distinct "ortho-effect”" fragmentation pathways absent in the control,
serving as a critical diagnostic fingerprint for structural elucidation.
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Target .
Alternative:
Feature -butyl-2- _
. . -butylbenzenesulfonamide
aminobenzenesulfonamide
Precursor lon (ESI+) 229 214
Simple
Primary Mechanism extrusion + Ortho-cyclization )
extrusion
Diagnostic Fragment 165 (Rearranged diamine) 150 (Rearranged amine)
173 (Loss of butene via H-
Alkyl Loss h'ft)( 158 (Loss of butene)
shi

Technical Methodology: ESI-MS/MS vs. EI-MS

To accurately characterize this sulfonamide, the choice of ionization technique dictates the
observed fragmentation landscape.

A. Electrospray lonization (ESI-MS/MS)[2]

e Mechanism: Soft ionization yields even-electron ions (

). Fragmentation is driven by Collision-Induced Dissociation (CID).[1]

o Why it is preferred: Sulfonamides are polar. ESI provides a stable molecular ion, essential for
pharmacokinetic studies.

+ Key Behavior: Protonation occurs preferentially on the sulfonamide nitrogen or the aniline
nitrogen.[2] The ortho-amino group facilitates intramolecular hydrogen bonding, stabilizing
specific transition states.

B. Electron Impact (EI-MS)

e Mechanism: Hard ionization (70 eV) yields radical cations (
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)

o Limitation: Often leads to excessive fragmentation, obliterating the molecular ion.[3] The
radical site initiates different alpha-cleavage pathways compared to the charge-remote
fragmentation seen in ESI.

Recommendation: This guide focuses on ESI-MS/MS (Positive Mode) as the industry standard

for drug metabolite identification.

Detailed Fragmentation Analysis
Pathway A: The Sulfonamide Rearrangement (
Extrusion)

The hallmark of aromatic sulfonamide fragmentation is the extrusion of

(64 Da). This is not a simple bond cleavage but a rearrangement where the
-substituent migrates to the aromatic ring.
e Mechanism: The sulfonamide oxygen or the aromatic ring attacks the
-butyl group, followed by
loss.
e Target Compound (
229): Loss of
yields
165.

o Structure:
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-butyl-o-phenylenediamine derivative.
e Control Compound (
214): Loss of
yields
150.
o Structure:
-butylaniline.
Pathway B: The Ortho-Effect (Unique to Target)
The ortho-amino group (
) is not passive. It acts as an intramolecular nucleophile.
e Cyclization: The
lone pair can attack the sulfonyl sulfur or the carbon adjacent to the sulfonamide nitrogen.
e Ammonia Loss: In some high-energy collisions, interaction between the sulfonamide
and the ortho
can lead to loss of

(17 Da), yielding a benzisothiazole-like cation (

212).

Pathway C: Alkyl Chain Fragmentation

The

-butyl group undergoes characteristic alkyl cleavage.

» MclLafferty-like Rearrangement: Transfer of a
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-hydrogen from the butyl chain to the sulfonyl oxygen (or nitrogen), leading to the loss of
butene (

, 56 Da).
o Target (

229):

(Protonated 2-aminobenzenesulfonamide).
o Control (

214):

(Protonated benzenesulfonamide).

Visualization of Fragmentation Pathways[2][6][7][8]

The following diagram illustrates the divergent pathways between the Target and the Control,
highlighting the diagnostic ions.

TARGET: N-butyl-2-aminobenzenesulfonamide

[M+H]+ m/z 229
(Precursor)

[M+H]+ m/z 214
(EEIE)

- SO2 (64 Da)
Rearrangement

- Butene (56 Da)
H-Transfer

- Butylamine - SO2 (64 Da) \ - Butene (56 Da)

m/z 165 m/z 173 m/z 156
[M+H - SO2]+ [M+H - C4H8]+ [Sulfonyl Cation]+

Ortho-Effect
Stabilization

m/z 150 m/z 158
[M+H - SO2]+ [M+H - C4H8]+

Click to download full resolution via product page

Caption: Comparative fragmentation tree showing the shift in m/z values due to the ortho-
amino group.
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Experimental Protocol (Self-Validating)

To reproduce these data, use the following protocol. This workflow includes a "System
Suitability Test" to ensure data integrity.

Step 1: Sample Preparation

e Stock Solution: Dissolve 1 mg of N-butyl-2-aminobenzenesulfonamide in 1 mL of Methanol
(HPLC grade).

e Working Standard: Dilute 10

L of stock into 990
L of 50:50 Methanol:Water + 0.1% Formic Acid. Final concentration
g/mL.

o Reasoning: Formic acid promotes protonation (

), essential for positive mode ESI.

Step 2: Instrument Parameters (Q-TOF or Triple Quad)

e Source: ESI Positive Mode.
o Capillary Voltage: 3.5 kV.
o Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).
e Collision Energy (CE): Ramp 10—40 eV.
o Validation: At 10 eV, the parent ion (

229) should be the base peak (>90% intensity). At 40 eV, the parent ion should be <10%,
dominated by fragments 165 and 173.

Step 3: Data Acquisition & Validation

e Full Scan: Acquire
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50-300 to confirm precursor purity.

e Product lon Scan: Select
229.09 as the precursor.
» Validation Check:
o Verify the presence of the
173 peak.
o Logic: If

173 is absent, the alkyl chain may not be butyl, or the ionization energy is too low to
trigger the McLafferty rearrangement.

Summary Data Table

Fragment lon (

] . Relative
Identity Mechanism

) Abundance (Est.)

229 Protonated Molecule 100% (Low CE)
Loss of Butene

173 40-60%
(McLafferty)

165 Extrusion 30-50%
(Rearrangement)

156 Cleavage of S-N bond  10-20%
Aniline Fragment

92 <10%
(Secondary)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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